Cas no 885277-13-4 (Quinazoline,4-chloro-5-methyl-2-phenyl-)

4-Chloro-5-methyl-2-phenylquinazoline is a substituted quinazoline derivative characterized by a chloro group at the 4-position and a methyl group at the 5-position of the quinazoline core, with a phenyl ring at the 2-position. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid aromatic framework and functional group substitutions enhance reactivity in cross-coupling and nucleophilic substitution reactions. The compound is particularly useful in the development of heterocyclic compounds for medicinal chemistry applications, including potential kinase inhibitors and antimicrobial agents. High purity and well-defined structural features ensure consistent performance in research and industrial settings.

Quinazoline,4-chloro-5-methyl-2-phenyl- structure

885277-13-4 structure

Product Name:Quinazoline,4-chloro-5-methyl-2-phenyl-

CAS No:885277-13-4

MF:C₁₅H₁₁ClN₂

MW:254.714242219925

MDL:MFCD04115231

CID:711419

PubChem ID:53407930

Update Time:2025-06-08

Quinazoline,4-chloro-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

- Quinazoline,4-chloro-5-methyl-2-phenyl-
- 4-chloro-5-methyl-2-phenylquinazoline
- 4-Chloro-5-methyl-2-phenyl-quinazoline
- Quinazoline,4-chloro-5-methyl-2-phenyl
- 885277-13-4
- MFCD04115231
- AKOS012384103
- CS-0342241
- AB19743
- DTXSID60696120
- FT-0714876
- MDL： MFCD04115231
- Inchi： 1S/C15H11ClN2/c1-10-6-5-9-12-13(10)14(16)18-15(17-12)11-7-3-2-4-8-11/h2-9H,1H3
- InChI Key： FEJDIIICHHISEJ-UHFFFAOYSA-N
- SMILES： ClC1=C2C(C)=CC=CC2=NC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 254.06100
Monoisotopic Mass: 254.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 25.8Å²

Experimental Properties

PSA: 25.78000
LogP: 4.25860

Quinazoline,4-chloro-5-methyl-2-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB538385-100 mg	4-Chloro-5-methyl-2-phenyl-quinazoline; .	885277-13-4		100MG	€418.40	2023-07-11
Chemenu	CM218044-1g	4-Chloro-5-methyl-2-phenylquinazoline	885277-13-4	97%	1g	$589	2022-08-31
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-1g	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	1g	¥8726.45	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-5g	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	5g	¥34958.27	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-500mg	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	500mg	¥4800.42	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-250mg	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	250mg	¥2841.78	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-100mg	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	100mg	¥1853.72	2025-04-11
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	79R0013-50mg	4-Chloro-5-methyl-2-phenyl-quinazoline	885277-13-4	97%	50mg	¥1364.05	2025-04-11
abcr	AB538385-250 mg	4-Chloro-5-methyl-2-phenyl-quinazoline; .	885277-13-4		250MG	€610.50	2023-07-11
abcr	AB538385-500 mg	4-Chloro-5-methyl-2-phenyl-quinazoline; .	885277-13-4		500MG	€925.40	2022-07-28